Cas no 2169631-31-4 (8-ethynylcubane-1-carboxylic acid)

• Product Name: 8-ethynylcubane-1-carboxylic acid
• CAS No: 2169631-31-4
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 4787312
• PubChem ID: 146048560
• Update Time: 2023-11-25

8-ethynylcubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethynylcubane-1-carboxylic acid
• 8-ethynylcubane-1-carboxylic acid

• Inchi： 1S/C11H8O2/c1-2-10-3-6-4(10)8-5(10)7(3)11(6,8)9(12)13/h1,3-8H,(H,12,13)
• InChI Key： IRRGEEUBJSVXSS-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C1C1C2C3C14C#C)=O

Computed Properties

• Exact Mass: 172.052429494 g/mol
• Monoisotopic Mass: 172.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 172.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids